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Compound of Interest

Compound Name: YM758

Cat. No.: B8069513 Get Quote

Technical Support Center: YM758
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with YM758.

The following information is designed to address common challenges, particularly those related

to the compound's insolubility in aqueous solutions during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is YM758 and what is its primary mechanism of action?

A1: YM758, often used as YM758 monophosphate, is a selective inhibitor of the "funny" current

(If) in the sinoatrial node of the heart.[1][2] This current is mediated by the hyperpolarization-

activated cyclic nucleotide-gated (HCN) channels. By inhibiting this current, YM758 reduces the

pace of spontaneous depolarization in pacemaker cells, leading to a decrease in heart rate.[1]

[2]

Q2: I am having trouble dissolving YM758 in my aqueous buffer. Is this expected?

A2: Yes, it is common to experience difficulty dissolving YM758 monophosphate in purely

aqueous solutions. For in vivo studies, YM758 monophosphate has been formulated as a

suspension in 0.5% methylcellulose, which is a common technique for administering poorly

water-soluble compounds orally.[1] This suggests that its intrinsic aqueous solubility is low.
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Q3: In which solvent can I dissolve YM758 to prepare a stock solution?

A3: YM758 monophosphate is soluble in dimethyl sulfoxide (DMSO).[1] It is recommended to

prepare a concentrated stock solution in DMSO, which can then be diluted into your aqueous

experimental medium. Be mindful of the final DMSO concentration in your assay, as high

concentrations can be toxic to cells.

Q4: What is the molecular weight of YM758 monophosphate?

A4: The molecular weight of YM758 monophosphate is 567.55 g/mol . This information is

crucial for calculating molar concentrations.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for YM758
monophosphate.

Solvent Concentration
Amount of
Solvent per 1
mg

Amount of
Solvent per 5
mg

Amount of
Solvent per 10
mg

DMSO 1 mM 1.76 mL 8.81 mL 17.62 mL

5 mM 0.35 mL 1.76 mL 3.52 mL

10 mM 0.18 mL 0.88 mL 1.76 mL

50 mM 0.04 mL 0.18 mL 0.35 mL

Aqueous

Solutions (e.g.,

Water, PBS)

Data not

available;

reported to have

low solubility.

- - -

Ethanol
Data not

available.
- - -

Data for DMSO is derived from supplier information and is based on a molecular weight of

567.55 g/mol . The exact solvent volume may vary depending on the specific batch and its
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purity.

Troubleshooting Guide for YM758 Insolubility
This guide provides a step-by-step approach to address issues with YM758 solubility in

aqueous solutions.

Issue: Precipitate forms when diluting a DMSO stock
solution into an aqueous buffer.
Root Cause: The solubility of YM758 is significantly lower in aqueous solutions compared to

DMSO. When the DMSO stock is diluted, the concentration of YM758 may exceed its solubility

limit in the final aqueous medium, causing it to precipitate.

Solutions:

Decrease the Final Concentration: The simplest approach is to lower the final working

concentration of YM758 in your experiment.

Increase the DMSO Concentration (with caution): You can try to increase the percentage of

DMSO in your final solution. However, you must first determine the tolerance of your cell line

or experimental system to DMSO. It is crucial to run a vehicle control with the same final

DMSO concentration to account for any solvent effects.

Use a Surfactant: Low concentrations of a non-ionic surfactant, such as Tween® 20 or

Pluronic® F-68, can help to maintain the solubility of hydrophobic compounds in aqueous

solutions by forming micelles. A typical starting concentration would be 0.01-0.1%. Always

test the effect of the surfactant alone on your experimental system.

pH Adjustment: The solubility of compounds with ionizable groups can be highly dependent

on pH. Although specific data for YM758 is not readily available, you can empirically test the

solubility at different pH values within the tolerance range of your experiment.

Use of Co-solvents: In addition to DMSO, other water-miscible organic solvents like ethanol

or polyethylene glycol (PEG) can be used in combination to improve solubility. The final

concentration of these co-solvents must be carefully controlled and tested for compatibility

with the experimental system.
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Experimental Protocols
Protocol 1: Preparation of a YM758 Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of YM758 monophosphate in DMSO.

Materials:

YM758 monophosphate (MW: 567.55 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

1. Weigh out 5.68 mg of YM758 monophosphate.

2. Add 1 mL of anhydrous DMSO to the vial containing the YM758.

3. Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution.

4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the stock solution at -20°C.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

Objective: To prepare a 10 µM working solution of YM758 in a cell culture medium with a

final DMSO concentration of 0.1%.

Materials:

10 mM YM758 stock solution in DMSO

Aqueous buffer or cell culture medium
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Sterile tubes

Procedure:

1. Perform a serial dilution. First, dilute the 10 mM stock solution 1:100 in your aqueous

buffer to create an intermediate dilution of 100 µM. To do this, add 5 µL of the 10 mM stock

to 495 µL of the buffer.

2. Vortex the intermediate dilution immediately and vigorously.

3. Further, dilute the 100 µM intermediate solution 1:10 in your final volume of aqueous

buffer to achieve the desired 10 µM working concentration. For example, add 100 µL of

the 100 µM solution to 900 µL of buffer.

4. The final DMSO concentration in the working solution will be 0.1%.

5. Visually inspect the solution for any signs of precipitation. If precipitation occurs, refer to

the troubleshooting guide.

Visualizing Experimental Workflows and Signaling
Pathways
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Caption: Troubleshooting workflow for YM758 insolubility.

Caption: Signaling pathway of YM758's inhibitory action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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